1-(2-cyclopropylacetyl)piperidine-4-carboxylic acid
Overview
Description
“1-(2-cyclopropylacetyl)piperidine-4-carboxylic acid” is a chemical compound with a molecular weight of 211.26 . Its IUPAC name is “1-(cyclopropylacetyl)-4-piperidinecarboxylic acid” and it has the InChI code "1S/C11H17NO3/c13-10(7-8-1-2-8)12-5-3-9(4-6-12)11(14)15/h8-9H,1-7H2,(H,14,15)" .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a piperidine ring which is a six-membered ring with one nitrogen atom, a carboxylic acid group (-COOH), and a cyclopropylacetyl group attached to the piperidine ring .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 211.26 . Other specific properties such as melting point, boiling point, and density were not found in the sources I accessed.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-cyclopropylacetyl)piperidine-4-carboxylic acid involves the reaction of cyclopropylacetic acid with piperidine followed by carboxylation of the resulting intermediate.", "Starting Materials": [ "Cyclopropylacetic acid", "Piperidine", "Carbon dioxide", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Ethanol", "Water" ], "Reaction": [ "Step 1: Cyclopropylacetic acid is reacted with piperidine in the presence of hydrochloric acid to form 2-cyclopropylacetyl piperidine.", "Step 2: The resulting intermediate is then carboxylated using carbon dioxide and sodium hydroxide to form 1-(2-cyclopropylacetyl)piperidine-4-carboxylic acid.", "Step 3: The product is then extracted using diethyl ether and purified using ethanol and water." ] } | |
CAS RN |
1094463-71-4 |
Molecular Formula |
C11H17NO3 |
Molecular Weight |
211.3 |
Purity |
95 |
Origin of Product |
United States |
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